Cas no 1352999-99-5 (N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine)

• Product Name: N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine
• CAS No: 1352999-99-5
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD21091844
• CID: 5048329
• PubChem ID: 56724774
• Update Time: 2025-05-25

N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine
• 2-[methyl-(6-methyl-1,3-benzothiazol-2-yl)amino]acetic acid
• N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine

• MDL： MFCD21091844
• Inchi： 1S/C11H12N2O2S/c1-7-3-4-8-9(5-7)16-11(12-8)13(2)6-10(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： STPYRNRCTBRECA-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C)=CC1=2)N(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine

Research Brief on N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine (CAS: 1352999-99-5): Recent Advances and Applications

N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine (CAS: 1352999-99-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole core and glycine derivative structure, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have explored its role as a modulator in biochemical pathways, its utility in drug discovery, and its potential as a biomarker in disease detection. This research brief aims to summarize the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

The synthesis and characterization of N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine have been detailed in several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. The compound's unique chemical properties, such as its stability under physiological conditions and its ability to interact with specific biological targets, make it a valuable candidate for further investigation. Researchers have also highlighted its potential as a building block for the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

In the context of drug discovery, N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine has been investigated for its inhibitory effects on key enzymes involved in disease progression. For instance, recent in vitro studies have demonstrated its ability to selectively inhibit certain kinases, which are often overexpressed in cancer cells. These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies. Additionally, its low toxicity profile and high bioavailability, as evidenced by preclinical studies, further underscore its therapeutic potential.

Beyond its applications in drug development, N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine has also been explored as a diagnostic tool. Its fluorescent properties, attributed to the benzothiazole moiety, enable its use in imaging techniques for the detection of pathological conditions. Recent studies have utilized this compound as a probe to visualize amyloid aggregates in Alzheimer's disease models, offering new insights into disease mechanisms and potential treatment strategies. The compound's ability to cross the blood-brain barrier further enhances its utility in neurological research.

Despite these promising developments, challenges remain in the clinical translation of N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine. Issues such as scalability of synthesis, optimization of pharmacokinetic properties, and comprehensive toxicity assessments need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative synthetic approaches and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-Methyl-N-(6-methyl-1,3-benzothiazol-2-yl)glycine (CAS: 1352999-99-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted applications, ranging from drug discovery to diagnostic imaging, highlight its potential to address unmet medical needs. As research continues to unravel its full capabilities, this compound is poised to make significant contributions to the advancement of precision medicine and therapeutic innovation.